Cas no 179056-80-5 (Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-)

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- structure
179056-80-5 structure
Product Name:Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-
CAS No:179056-80-5
MF:C11H10N2O
MW:186.20990228653
CID:138513
PubChem ID:10702704
Update Time:2025-04-19

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-
    • 3-(1-METHYL-1H-PYRAZOL-5-YL) BENZALDEHYDE
    • 3-(2-methylpyrazol-3-yl)benzaldehyde
    • 3-(1-methylpyrazol-5-yl)benzaldehyde
    • 3-(2-methyl-2H-pyrazol-3-yl)benzaldehyde
    • AG-E-29424
    • CTK4D7170
    • I14-40532
    • KB-232444
    • A1-41286
    • 3-(2-Methyl-2H-pyrazol-3-yl)-benzaldehyde
    • SCHEMBL8808444
    • Z1183445575
    • Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-
    • AKOS010078188
    • 3-(1-METHYL-1H-PYRAZOL-5-YL)BENZALDEHYDE
    • 179056-80-5
    • DTXSID70443687
    • MFCD08669913
    • EN300-745707
    • Inchi: 1S/C11H10N2O/c1-13-11(5-6-12-13)10-4-2-3-9(7-10)8-14/h2-8H,1H3
    • InChI Key: USEVTGNGZRHBKJ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C1=CC=NN1C

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.89960

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
179056-80-5 95%
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Enamine
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3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
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Enamine
EN300-745707-10.0g
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1PlusChem
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